N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H12N2O4/c1-10-6-7-12(13(8-10)18(20)21)17-16(19)15-9-11-4-2-3-5-14(11)22-15/h2-9H,1H3,(H,17,19)
• InChI Key: JAHFPLSVQLCCHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC3=CC=CC=C3O2)[N+](=O)[O-]
• Molecular Formula: C16H12N2O4
• Molecular Weight: 296.28 g/mol

Description

N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide, also known as MNBC, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. MNBC is a benzofuran derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide is not fully understood. However, it has been suggested that N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide has been shown to exhibit biochemical and physiological effects in various studies. In vitro studies have shown that N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide inhibits the growth of cancer cells, induces apoptosis, and inhibits angiogenesis. In vivo studies have shown that N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide exhibits antitumor activity and reduces inflammation. N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide has also been shown to be non-toxic to normal cells.

Advantages and Limitations for Lab Experiments

N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide has several advantages for lab experiments, including its high yield and purity, easy synthesis method, and potential applications in various fields. However, N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide also has some limitations, including its low solubility in water and potential toxicity to cells at high concentrations.

Future Directions

There are several future directions for N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide research. One direction is to study the structure-activity relationship of N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide and its derivatives to identify compounds with improved anticancer and anti-inflammatory activities. Another direction is to investigate the potential use of N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide as a fluorescent probe for the detection of metal ions in biological and environmental samples. Additionally, the development of new synthesis methods for N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide and its derivatives could lead to the discovery of novel compounds with unique properties.
Conclusion:
In conclusion, N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide is a synthetic compound that has potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide exhibits anticancer, antitumor, and anti-inflammatory activities, and has been shown to be non-toxic to normal cells. N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide has advantages and limitations for lab experiments, and there are several future directions for N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide research.

Synthesis Methods

N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide can be synthesized using various methods, including the reaction of 4-methyl-2-nitroaniline with 2-hydroxybenzaldehyde in the presence of a catalyst. Another method involves the reaction of 4-methyl-2-nitroaniline with benzofuran-2-carboxylic acid in the presence of a coupling agent. The yield of N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide using these methods is high, and the purity can be increased by recrystallization.

Scientific Research Applications

N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide has been studied for its potential use in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide has been shown to exhibit anticancer, antitumor, and anti-inflammatory activities. In material science, N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide has been used as a fluorescent probe for the detection of metal ions. In analytical chemistry, N-(4-methyl-2-nitrophenyl)-1-benzofuran-2-carboxamide has been used as a reagent for the determination of amino acids and proteins.